N-(2,3-dimethyloxolan-3-yl)-3-(1H-indol-3-yl)propanamide

• IUPAC Name: N-(2,3-dimethyloxolan-3-yl)-3-(1H-indol-3-yl)propanamide
• InChI: InChI=1S/C17H22N2O2/c1-12-17(2,9-10-21-12)19-16(20)8-7-13-11-18-15-6-4-3-5-14(13)15/h3-6,11-12,18H,7-10H2,1-2H3,(H,19,20)
• InChI Key: MFNQJJGYRHQEMG-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCO1)(C)NC(=O)CCC2=CNC3=CC=CC=C32
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

N-(2,3-dimethyloxolan-3-yl)-3-(1H-indol-3-yl)propanamide, also known as Dimebon, is a chemical compound that has been extensively studied for its potential therapeutic applications. It was initially developed as an antihistamine drug but has since been found to have a range of other biological activities.

Scientific Research Applications

N-(2,3-dimethyloxolan-3-yl)-3-(1H-indol-3-yl)propanamide has been studied extensively for its potential therapeutic applications in various diseases such as Alzheimer's disease, Huntington's disease, and schizophrenia. It has been found to have neuroprotective effects, improve cognitive function, and enhance memory retention in animal models. It has also been shown to have anti-inflammatory and anti-oxidant properties.

Mechanism of Action

The exact mechanism of action of N-(2,3-dimethyloxolan-3-yl)-3-(1H-indol-3-yl)propanamide is not fully understood. However, it is believed to act on multiple targets in the brain, including histamine receptors, N-methyl-D-aspartate (NMDA) receptors, and sigma-1 receptors. It has been suggested that its neuroprotective effects may be due to its ability to modulate calcium homeostasis and reduce oxidative stress.
Biochemical and Physiological Effects:
N-(2,3-dimethyloxolan-3-yl)-3-(1H-indol-3-yl)propanamide has been shown to have a range of biochemical and physiological effects. It has been found to improve mitochondrial function, reduce amyloid-beta accumulation, and decrease inflammation in the brain. It has also been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that plays a critical role in neuronal survival and plasticity.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,3-dimethyloxolan-3-yl)-3-(1H-indol-3-yl)propanamide in lab experiments is its broad range of biological activities. It can be used to study various diseases and pathways in the brain. However, one of the limitations is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(2,3-dimethyloxolan-3-yl)-3-(1H-indol-3-yl)propanamide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area is its potential as a cognitive enhancer for healthy individuals. Additionally, further research is needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties for clinical use.
Conclusion:
In conclusion, N-(2,3-dimethyloxolan-3-yl)-3-(1H-indol-3-yl)propanamide is a chemical compound that has shown promise for its potential therapeutic applications in various diseases. Its broad range of biological activities and neuroprotective effects make it an attractive target for further research. However, more studies are needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties for clinical use.

Synthesis Methods

The synthesis of N-(2,3-dimethyloxolan-3-yl)-3-(1H-indol-3-yl)propanamide involves the reaction of 2,3-dimethyloxirane with 3-(1H-indol-3-yl)propionic acid in the presence of a base such as sodium hydroxide. The resulting product is then purified through a series of chromatography steps to obtain the final compound.